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Compound of Interest

Compound Name: 4-benzyloxazolidin-2-one

Cat. No.: B1585150 Get Quote

An In-depth Technical Guide to 4-Benzyloxazolidin-2-one: Properties, Synthesis, and

Applications in Asymmetric Synthesis

Introduction
4-Benzyloxazolidin-2-one is a cornerstone chiral auxiliary in the field of modern organic

chemistry.[1] Available as two distinct enantiomers, (R)-4-benzyl-2-oxazolidinone and (S)-4-

benzyl-2-oxazolidinone, this compound provides chemists with a powerful tool for controlling

stereochemistry in a wide array of chemical transformations.[1][2] Its rigid heterocyclic

structure, combined with the sterically demanding benzyl group at the C4 position, allows for

exceptional facial selectivity in reactions involving prochiral substrates.[3] This guide offers a

comprehensive overview of the physical and chemical properties of 4-benzyloxazolidin-2-one,

its synthesis, and its critical role in asymmetric synthesis, providing researchers and drug

development professionals with a detailed technical resource. Its applications are extensive,

ranging from the synthesis of natural products to the development of novel active

pharmaceutical ingredients (APIs), including HIV protease inhibitors and antitumor agents.[2][4]

Physical and Spectroscopic Properties
The physical properties of 4-benzyloxazolidin-2-one are well-documented, making it a reliable

and predictable reagent in the laboratory. It typically appears as a white to off-white crystalline

powder.[2][5] The two enantiomers are distinguished primarily by their opposite optical rotation.

Table 1: Physical Properties of 4-Benzyloxazolidin-2-one
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Property
(R)-4-Benzyloxazolidin-2-
one

(S)-4-Benzyloxazolidin-2-
one

CAS Number 102029-44-7[4][6] 90719-32-7[5][7][8]

Molecular Formula C₁₀H₁₁NO₂[2][6][9] C₁₀H₁₁NO₂[10][11][12]

Molecular Weight 177.20 g/mol [2][9][13] 177.20 g/mol [10][12]

Appearance
White to almost white

crystalline powder[2][14]

White to off-white powder or

crystals[5][7][10]

Melting Point 88-90 °C[2][6] 86-88 °C[10] / 87-90 °C[5]

Boiling Point ~309 °C (rough estimate)[2][6] ~321 °C[5][10]

Density
~1.16 g/cm³ (rough estimate)

[2][6]
~1 g/cm³[5][10]

Solubility

Insoluble in water; Soluble in

Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone.

[2][6][14][15]

Insoluble in water; Soluble in

Chloroform, Methanol.[10][16]

Optical Rotation
[α] +62° to +64° (c=1,

Chloroform)[2][14]

[α] -63° to -64.8° (c=1,

Chloroform)[7]

pKa 12.78 ± 0.40 (Predicted)[2][6] 12.78 (Predicted)[10]

Table 2: Spectroscopic Data Summary
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Spectroscopy Data Interpretation

¹H NMR

Spectral data available for both (R) and (S)

enantiomers confirms the molecular structure.

[17][18]

¹³C NMR
Data is available and consistent with the

assigned structure.[19]

IR Spectroscopy

FTIR and ATR-IR spectra are available, showing

characteristic peaks for the functional groups

present.[9][11]

Mass Spectrometry

GC-MS data shows a top peak at m/z 86,

consistent with the fragmentation of the

molecule.[9]

Raman Spectroscopy
FT-Raman spectra are available for further

structural characterization.[9]

Chemical Properties and Applications in
Asymmetric Synthesis
The utility of 4-benzyloxazolidin-2-one stems from its function as a chiral auxiliary. By

temporarily attaching it to a prochiral substrate, one can direct subsequent reactions to occur

on a specific face of the molecule, thereby creating a new stereocenter with a high degree of

control.

Synthesis of 4-Benzyloxazolidin-2-one
The most common route to synthesize this chiral auxiliary starts from the readily available and

inexpensive amino acid, L-phenylalanine, to produce the (R)-enantiomer.[20] The process

involves two primary steps: reduction of the carboxylic acid to an alcohol, followed by

cyclization to form the oxazolidinone ring.

Experimental Protocol: Synthesis of (R)-4-Benzyloxazolidin-2-one from L-Phenylalanine[20]

Step 1: Reduction of L-Phenylalanine to (S)-2-Amino-3-phenyl-1-propanol
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In a three-neck flask equipped with a dropping funnel and a mechanical stirrer, prepare a

suspension of Lithium Aluminum Hydride (LiAlH₄, 1.1 eq) in anhydrous Tetrahydrofuran

(THF) and cool the mixture in an ice-water bath (<15°C).[20]

Slowly add a solution of L-phenylalanine (1.0 eq) in anhydrous THF to the LiAlH₄

suspension.[21]

After the addition is complete, allow the reaction to warm to room temperature and stir for 3

hours.[20]

Carefully quench the reaction by the dropwise addition of methanol, ensuring the

temperature does not exceed 30°C.[20]

Slowly add water and a 20% NaOH solution, then stir for 30 minutes.[20]

Filter the resulting solid and concentrate the solvent to obtain the crude amino alcohol.

Recrystallization from methanol can be performed for purification.[21]

Step 2: Cyclization to (R)-4-Benzyl-2-oxazolidinone

Dissolve the amino alcohol intermediate in a suitable solvent.

Add a cyclizing agent such as diethyl carbonate.[20]

Add a base, like sodium ethoxide, dropwise at an elevated temperature to facilitate the ring-

closing reaction.[20]

After the reaction is complete, work up the mixture by adding ethyl acetate and petroleum

ether to precipitate the product.[20]

Filter and dry the white solid to obtain (R)-4-Benzyl-2-oxazolidinone with a typical overall

yield of around 66%.[20]
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Step 1: Reduction

Step 2: Cyclization

L-Phenylalanine

1. LiAlH4, THF
2. Quench (MeOH, H2O)

(S)-2-Amino-3-phenyl-1-propanol

(S)-2-Amino-3-phenyl-1-propanol

Diethyl Carbonate,
Sodium Ethoxide

(R)-4-Benzyl-2-oxazolidinone

N-Acyl
Oxazolidinone Bu₂BOTf, DIPEA (Z)-Boron Enolate

(Chelated)
Add Aldehyde

(R'-CHO)
Chair-like

Transition State Quench & Workup Syn-Aldol Adduct
(High d.e.)

Auxiliary Cleavage
(e.g., LiOH/H₂O₂)

Enantiopure
β-Hydroxy Acid
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N-Acryloyl-(R)-4-benzyl-
2-oxazolidinone

Lewis Acid
(e.g., Et₂AlCl)

Rigid Chelated
Intermediate

[4+2] Transition State
(Attack from less

hindered face)

Diene
(e.g., Cyclopentadiene)

Diels-Alder Adduct
(High Diastereoselectivity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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